![molecular formula C9H7N5 B3353219 1H-Imidazo[4,5-G]quinazolin-8-amine CAS No. 53449-12-0](/img/structure/B3353219.png)
1H-Imidazo[4,5-G]quinazolin-8-amine
Overview
Description
1H-Imidazo[4,5-G]quinazolin-8-amine belongs to the class of organic compounds known as quinazolinamines . These are heterocyclic aromatic compounds containing a quianazoline moiety substituted by one or more amine groups .
Synthesis Analysis
Quinazolinones have broad applications in the biological, pharmaceutical, and material fields . A novel and highly efficient copper-mediated tandem C(sp2)–H amination and annulation of benzamides and amidines for the synthesis of quinazolin-4(1H)-ones has been proposed . This synthetic route can be useful for the construction of quinazolin-4(1H)-one frameworks .Molecular Structure Analysis
The work reveals an extrahelical lipid-facing binding pocket disparate from the orthosteric binding site that encompasses transmembrane domain (TMD) 1, TMD7, and Helix (H) 8, which was predicted by molecular modeling and validated by mutagenesis .Chemical Reactions Analysis
The synthesis of these compounds is widely conducted. Herein, a novel and highly efficient copper-mediated tandem C(sp2)–H amination and annulation of benzamides and amidines for the synthesis of quinazolin-4(1H)-ones is proposed . This synthetic route can be useful for the construction of quinazolin-4(1H)-one frameworks .Scientific Research Applications
Receptor Antagonism
1H-imidazo[4,5-c]quinolin-4-amines, a class related to 1H-Imidazo[4,5-G]quinazolin-8-amine, have been identified as antagonists of the adenosine A1 and A2 receptors. These compounds, with certain hydrophobic substitutions, show enhanced affinity, particularly at the A1 receptor. This suggests their potential application in targeting adenosine receptors for therapeutic purposes (van Galen et al., 1991).
Synthesis and Biological Activity
The synthesis of tetrahydrobenzo[4,5]imidazo[2,1-b]quinazolin-1(2H)-ones, which are structurally similar to this compound, has been achieved using molybdate sulfuric acid (MSA) as a catalyst. This method demonstrates environmental benefits and yields compounds with significant antioxidant and anticancer activities (Reddy et al., 2015).
Allosteric Modulation
1H-Imidazo[4,5-c]quinolin-4-amine derivatives are studied as allosteric modulators of the human A3 adenosine receptor (AR). Modifications to the 4-amino and 2 positions of these compounds have demonstrated their ability to enhance the efficacy of A3AR agonists. This suggests their potential in drug development targeting adenosine receptors (Göblyös et al., 2006).
Synthesis Methods
Advanced synthesis methods for quinazolinones, imidazo[1,2‐c]quinazolinesand imidazo[4,5‐c]quinolines, including this compound, have been developed. These methods involve copper-catalyzed reactions and are efficient for producing various N-fused heterocycles, highlighting their utility in the synthesis of complex molecular structures (Nandwana et al., 2017).
Green Chemistry Approaches
Environmentally friendly synthesis methods for derivatives of this compound have been developed. These methods emphasize green chemistry principles, such as solvent-free conditions and the use of microwave heating, to produce novel compounds efficiently (Sadek et al., 2018).
Photobiological Studies
Studies on the synthesis of imidazo fused quinazoline under UV-light have been conducted. These studies explore the solvatochromism, antioxidant, antifungal, and luminescence properties of these compounds, providing insights into their potential applications in photobiology and materials science (Devipriya & Roopan, 2019).
Mechanism of Action
While the specific mechanism of action for 1H-Imidazo[4,5-G]quinazolin-8-amine is not mentioned in the search results, quinazoline derivatives have been found to have a wide range of biopharmaceutical activities . These include anti-cancer, anti-inflammation, anti-bacterial, analgesia, anti-virus, anti-cytotoxin, anti-spasm, anti-tuberculosis, anti-oxidation, anti-malarial, anti-hypertension, anti-obesity, anti-psychotic, and anti-diabetes activities .
Future Directions
The potential applications of the quinazoline derivatives in fields of biology, pesticides, and medicine have been explored . The review summarized the representative synthetic methods, either traditional or novel, and categorized them into five main classifications, including Aza-reaction, Microwave-assisted reaction, Metal-catalyzed reaction, Ultrasound-promoted reaction, and Phase-transfer catalysis . In addition, the bioactivity researches of quinazoline derivatives were also discussed in order to provide valuable reference for the future synthesis and biological investigation of these compounds .
Properties
IUPAC Name |
1H-imidazo[4,5-g]quinazolin-8-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N5/c10-9-5-1-7-8(13-3-12-7)2-6(5)11-4-14-9/h1-4H,(H,12,13)(H2,10,11,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SBXGLRVKJCXOHQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C(=CC3=C1NC=N3)N=CN=C2N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00549989 | |
Record name | 1H-Imidazo[4,5-g]quinazolin-8-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00549989 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
53449-12-0 | |
Record name | 1H-Imidazo[4,5-g]quinazolin-8-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00549989 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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